Cas no 15574-49-9 (Mecarbinate)

• Product Name: Mecarbinate
• CAS No: 15574-49-9
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• MDL: MFCD00451373
• CID: 50139
• PubChem ID: 253661805
• Update Time: 2025-10-31

Mecarbinate Chemical and Physical Properties

Names and Identifiers

• 1,2-DIMETHYL-5-HYDROXYINDOLE-2-CARBOXYLATE ETHYL
• AKOS BC-3007
• AURORA 23327
• ETHYL 1,2-DIMETHYL-5-HYDROXYINDOLE-3-CARBOXYLATE
• ETHYL 5-HYDROXY-1,2-DIMETHYL-1H-INDOLE-3-CARBOXYLATE
• IFLAB-BB F1920-0014
• 5-hydroxy-1,2-dimethyl-1h-indole-3-carboxylicaciethylester
• ba2676
• dimecarbin
• dimecarbine
• dimekarbin
• 1,2-Dimethyl-5-Hydroxyindole-3-Carboxylate Ethyl
• ETHYL5-HYDROXY-1,2DIMETHYLINDOLE-3-CARBOXYLATE
• 5-hydroxy-1,2-dimethyl-1H-Indole-3-carboxylic acid ethyl ester
• 5-OH-1,2-di-Me-Indole-3-carboxylic acid ester
• Ethyl 1,2-dimethyl-5-hydroxyindole-2-carboxylate
• Mecarbinate
• 1,2-DIMETHYL-5-HYDROXY-3-INDOLECARBOXYLIC ACID ETHYL ESTER
• 1,2-Dimethyl-3-carbetoxy-5-oxyindol
• 1,2-dimethyl-5-hydroxyindole -3-carboxy acid ethyl ester
• 1H-Indole-3-carboxylicacid, 5-hydroxy-1,2-dimethyl-, ethyl ester
• 5-Hydroxy-1,2-dimethylindole-3-carboxylic Acid Ethyl Ester
• Ethyl 5-Hydroxy-1,2-dimethylindole-3-carboxylate
• Mecarbinate [INN]
• Mecarbine
• Mecarbinatum [INN-Latin]
• Mecarbinato [INN-Spanish]
• 1H-Indole-3-carboxylic acid, 5-hydroxy-1,2-dimethyl-, ethyl ester
• 1,2-Dimethyl-5-hydr
• Z927X3UJ2W
• J-521681
• AKOS000271193
• Q27295159
• 4-22-00-02229 (Beilstein Handbook Reference)
• HMS1608H05
• Oprea1_078760
• Tox21_111974_1
• RS-0114
• HY-B0376
• YTBNTDMBGXAOCG-UHFFFAOYSA-N
• 15574-49-9
• s2074
• M2407
• Ethyl 5-hydroxy-1,2-dimethyl-1H-indole-3-carboxylate #
• DTXSID9046289
• AC-1621
• BRD-K28405228-001-01-8
• NCGC00160670-03
• SMR001530137
• NS00025060
• EN300-15240
• Mecarbinatum
• AE-641/02016046
• Tox21_111974
• SCHEMBL2109102
• CCG-104192
• FT-0637248
• BB 0216474
• F1920-0014
• ethyl 5-hydroxy-1,2-dimethyl-indole-3-carboxylate
• Oprea1_434116
• SW219644-1
• CHEMBL1881106
• DTXCID7026289
• Mecarbinato
• Dimecarbin;Dimecarbine;Dimekarbin
• NCGC00160670-04
• AMY8970
• BCP26910
• CAS-15574-49-9
• MFCD00451373
• MLS006011807
• UNII-Z927X3UJ2W
• 1,2-Dimethyl-3-carbethoxy- 5-hydroxyindole
• MLS004754495
• HMS3655F17
• 5-Hydroxy-1,2-dimethylindol-3-carbonsaeureethylester
• NCGC00160670-01
• F0265-0602
• BA 2676
• SY016493
• AB01566886_01
• CBDivE_000227
• A15262
• methyl 3-ethyl-5-hydroxy-1-methyl-1H-indole-2-carboxylate
• BRN 0193275
• Z57178280
• BRD-K28405228-001-06-7
• STK140169
• DB-010834
• Mecarbinato (INN-Spanish)
• BBL018879
• ALBB-016100
• Mecarbinatum (INN-Latin)
• 1,2-dimethyl-3-carbethoxy-5-hydroxyindole

• MDL： MFCD00451373
• Inchi： 1S/C13H15NO3/c1-4-17-13(16)12-8(2)14(3)11-6-5-9(15)7-10(11)12/h5-7,15H,4H2,1-3H3
• InChI Key： YTBNTDMBGXAOCG-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C)N(C)C2C=CC(=CC=21)O)=O

Computed Properties

• Exact Mass: 233.10500
• Monoisotopic Mass: 233.105193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: 2.3
• Topological Polar Surface Area: 51.5

Experimental Properties

• Color/Form: Gray white crystalline powder
• Density: 1.2
• Melting Point: 210.0 to 214.0 deg-C
• Boiling Point: 399.8℃ at 760 mmHg
• Flash Point: 195.6℃
• Refractive Index: 1.571
• PSA: 51.46000
• LogP: 2.36900

Mecarbinate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• RTECS：NL6003600
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on Mecarbinate

Professional Introduction to Mecarbinate (CAS No. 15574-49-9)

Mecarbinate, a compound with the chemical name 1-(4-chlorophenyl)-2-methyl-2-propylcarbamoylguanidine, is a significant molecule in the field of pharmaceutical chemistry. Its CAS number, CAS No. 15574-49-9, uniquely identifies it in scientific literature and databases, facilitating precise referencing and research. This introduction delves into the compound's properties, applications, and recent advancements in its study.

The molecular structure of Mecarbinate is characterized by a guanidine core linked to a carbamate group, with substituents that contribute to its pharmacological activity. The presence of a chlorophenyl ring and alkyl groups enhances its interaction with biological targets, making it a subject of interest in drug design and development. Recent studies have highlighted its potential in modulating enzyme activity and signaling pathways relevant to neurological disorders.

In the realm of medicinal chemistry, Mecarbinate has been explored for its potential therapeutic effects. Research indicates that it may exhibit properties akin to certain centrally acting agents, which could make it valuable in the treatment of conditions such as anxiety and hypertension. The compound's ability to cross the blood-brain barrier has been a focal point in preclinical studies, suggesting its utility in central nervous system (CNS) drug delivery systems.

Recent advancements in computational chemistry have enabled more accurate predictions of Mecarbinate's pharmacokinetic behavior. Molecular docking studies have revealed its binding affinity for various receptors, including those involved in neurotransmitter regulation. These findings align with emerging research on the role of guanidine derivatives in enhancing synaptic communication, offering a promising avenue for further investigation.

The synthesis of Mecarbinate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely used to characterize the compound's structural integrity.

Industrial applications of Mecarbinate are being explored in partnership with pharmaceutical companies aiming to develop novel therapeutic agents. Its unique chemical profile makes it a candidate for inclusion in combination therapies, where it could synergize with other drugs to improve treatment outcomes. Additionally, its stability under various storage conditions enhances its suitability for large-scale production and distribution.

The safety profile of Mecarbinate has been evaluated through comprehensive toxicological studies. These investigations have focused on assessing its acute and chronic toxicity, as well as potential side effects at therapeutic doses. The results have been encouraging, suggesting that Mecarbinate is well-tolerated when administered at appropriate dosages. However, further long-term studies are necessary to fully understand its safety profile across diverse populations.

Regulatory considerations play a crucial role in the development and commercialization of Mecarbinate-based drugs. Compliance with international guidelines ensures that the compound meets safety and efficacy standards before reaching the market. Collaborative efforts between researchers and regulatory bodies have streamlined this process, expediting the transition from laboratory research to clinical trials.

The future of Mecarbinate research lies in exploring its potential applications beyond traditional pharmaceuticals. Innovations in drug delivery systems, such as nanotechnology-based formulations, could enhance its bioavailability and targeted action. Furthermore, interdisciplinary approaches combining chemistry with biology promise to uncover new insights into the compound's mechanisms of action.

In conclusion, Mecarbinate (CAS No. 15574-49-9) represents a compelling subject of study in pharmaceutical chemistry. Its unique structure and pharmacological properties position it as a valuable candidate for further research and development. As scientific understanding evolves, so too will the applications and benefits derived from this remarkable compound.